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Compound Name: L-Ascorbic acid-13C

Cat. No.: B1146135 Get Quote

An In-depth Technical Guide to the Safety and Handling of L-Ascorbic acid-13C

For researchers, scientists, and drug development professionals, the use of isotopically labeled

compounds like L-Ascorbic acid-13C is crucial for a variety of applications, including

metabolic flux analysis, clinical mass spectrometry, and as tracers in biological systems.[1][2]

While the isotopic label does not significantly alter the chemical hazards compared to its

unlabeled counterpart, adherence to strict safety and handling protocols is paramount to

ensure experimental integrity and personnel safety. This guide provides a comprehensive

overview of the safety, handling, storage, and experimental applications of L-Ascorbic acid-
13C.

Chemical and Physical Properties
L-Ascorbic acid-13C is the ¹³C-labeled version of L-Ascorbic acid, also known as Vitamin C.[1]

It is a six-carbon compound related to glucose and functions as an essential nutrient, a

reducing agent, and a coenzyme in several metabolic pathways.[3] The primary use of the ¹³C

label is for tracing and quantification in studies using techniques like Nuclear Magnetic

Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid

Chromatography-Mass Spectrometry (LC-MS).[1][2]
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Property Value Source

Molecular Formula C₅¹³CH₈O₆ [4]

Molecular Weight 177.12 g/mol [4][5]

CAS Number
178101-88-7 (labeled)[4][6],

50-81-7 (unlabeled)[6][7]
N/A

Appearance
Solid, White to Light Yellow

Crystals
[8][9]

Purity ≥98% [4]

Solubility Soluble in water [8][9][10]

pH 1.0 - 2.6 (in aqueous solution) [8][9]

Melting Point 190 °C / 374 °F [8][9]

Specific Gravity 1.65 [8][9]

Safety and Handling
Based on the safety data for L-Ascorbic acid, the ¹³C-labeled compound is not classified as a

dangerous substance.[8][11] However, standard laboratory precautions should always be

observed.

Hazard Identification and First Aid
Potential Hazards: May cause irritation to the skin, eyes, and respiratory tract.[10] Ingestion

of large quantities may lead to gastrointestinal issues.[10] Fine dust dispersed in the air can

create a potential dust explosion hazard in the presence of an ignition source.[12]

First Aid Measures:

Inhalation: Move the individual to fresh air.[7][8]

Skin Contact: Wash the affected area immediately with plenty of water.[7][8]
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Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are

present, remove them if possible.[7][8]

Ingestion: Rinse mouth and drink water. Seek medical advice if feeling unwell.[7]

Personal Protective Equipment (PPE) and Engineering
Controls

Engineering Controls: Use local exhaust ventilation or other engineering controls to keep

airborne dust levels to a minimum.[12]

Personal Protective Equipment:

Eye/Face Protection: Safety glasses with side protection are recommended.[7][11]

Hand Protection: Wear suitable chemical-resistant gloves.[7][11]

Skin and Body Protection: A lab coat should be worn.[8][12]

Respiratory Protection: If dust is generated, use an approved dust respirator.[12]

Spill and Disposal Procedures
Spill Response: For small spills, dampen the solid material with water and transfer it to a

suitable container for disposal.[3][10] Use absorbent paper dampened with water to clean up

any remaining material.[3][10] Avoid generating dust.

Waste Disposal: Dispose of waste material in accordance with local, regional, and national

regulations. Do not empty into drains.[7]

Storage and Stability
Proper storage is critical to maintain the integrity and purity of L-Ascorbic acid-13C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.carlroth.com/medias/SDB-NC00-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM4NTF8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZ3lOUzlvTlRZdk9EazNOakU0TlRVMU56QXlNaTV3WkdZfDM1YWNhMTQzNDUxZDM4YzUxMjk2NzMyZTIzNmJkN2Y0YTE2NDBlNDMzYThiZDUwOGZiNDYxMGFlZDhhOTMzNTY
https://sdccd-keenan.safecollegessds.com/document/repo/f628d64e-a65d-4130-a7d0-bd5d1ffac45c
https://www.carlroth.com/medias/SDB-NC00-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM4NTF8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZ3lOUzlvTlRZdk9EazNOakU0TlRVMU56QXlNaTV3WkdZfDM1YWNhMTQzNDUxZDM4YzUxMjk2NzMyZTIzNmJkN2Y0YTE2NDBlNDMzYThiZDUwOGZiNDYxMGFlZDhhOTMzNTY
https://www.tmmedia.in/wp-content/uploads/MSDS/MSDS-1706.pdf
https://www.carlroth.com/medias/SDB-NC00-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM4NTF8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZ3lOUzlvTlRZdk9EazNOakU0TlRVMU56QXlNaTV3WkdZfDM1YWNhMTQzNDUxZDM4YzUxMjk2NzMyZTIzNmJkN2Y0YTE2NDBlNDMzYThiZDUwOGZiNDYxMGFlZDhhOTMzNTY
https://www.carlroth.com/medias/SDB-NC00-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyNTZ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNDAvaGNmLzg5NzYxODU2NTUzMjYucGRmfGM0MGJhOTFjYzY3NTAxZjA1NGYwZDhlNjgwMWI1MzUyZDBhM2Y5MTVlZGY1ODNjMmUwMWVjMDc2MzZkNTIwZDg
https://www.carlroth.com/medias/SDB-NC00-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM4NTF8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZ3lOUzlvTlRZdk9EazNOakU0TlRVMU56QXlNaTV3WkdZfDM1YWNhMTQzNDUxZDM4YzUxMjk2NzMyZTIzNmJkN2Y0YTE2NDBlNDMzYThiZDUwOGZiNDYxMGFlZDhhOTMzNTY
https://www.carlroth.com/medias/SDB-NC00-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyNTZ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNDAvaGNmLzg5NzYxODU2NTUzMjYucGRmfGM0MGJhOTFjYzY3NTAxZjA1NGYwZDhlNjgwMWI1MzUyZDBhM2Y5MTVlZGY1ODNjMmUwMWVjMDc2MzZkNTIwZDg
https://sdccd-keenan.safecollegessds.com/document/repo/f628d64e-a65d-4130-a7d0-bd5d1ffac45c
https://www.tmmedia.in/wp-content/uploads/MSDS/MSDS-1706.pdf
https://www.tmmedia.in/wp-content/uploads/MSDS/MSDS-1706.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/L-Ascorbic-Acid
https://cameochemicals.noaa.gov/chemical/19830
https://pubchem.ncbi.nlm.nih.gov/compound/L-Ascorbic-Acid
https://cameochemicals.noaa.gov/chemical/19830
https://www.carlroth.com/medias/SDB-NC00-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM4NTF8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZ3lOUzlvTlRZdk9EazNOakU0TlRVMU56QXlNaTV3WkdZfDM1YWNhMTQzNDUxZDM4YzUxMjk2NzMyZTIzNmJkN2Y0YTE2NDBlNDMzYThiZDUwOGZiNDYxMGFlZDhhOTMzNTY
https://www.benchchem.com/product/b1146135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommendation

Temperature
Store refrigerated at +2°C to +8°C.[5] Some

suppliers recommend 4°C.[4]

Container
Keep in a tightly closed, opaque container.[7]

[12][13]

Atmosphere Store under an inert atmosphere.[9]

Conditions to Avoid
Protect from light, moisture, air, heat, and

incompatible substances.[3][4][10][11][12][13]

Incompatible Materials
Strong oxidizing agents, alkalis, iron, copper,

zinc, and manganese.[10][11][12]

Stability

The compound is stable in its dry state but

oxidizes readily in aqueous solutions, a process

accelerated by air, light, heat, and certain

metals.[3][10][12]

Experimental Protocols and Applications
L-Ascorbic acid-13C is primarily used as a tracer to study its absorption, metabolism, and

redox chemistry in biological systems.[1][2][14]

General Workflow for Metabolic Tracing
The following diagram outlines a typical workflow for an in vivo or in vitro experiment using L-
Ascorbic acid-13C as a metabolic probe.
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Experimental Workflow for L-Ascorbic acid-13C Tracing

Preparation

Experiment

Analysis

Prepare L-Ascorbic acid-13C
Solution (e.g., in buffer)

Administer L-Ascorbic acid-13C
(e.g., add to media, oral gavage)

Prepare Biological System
(e.g., Cell Culture, Animal Model)

Incubate / Time Course
(Allow for metabolic processing)

t=0

Collect Samples at Time Points
(e.g., Plasma, Tissue, Cells)

Quench Metabolism &
Extract Metabolites

Analyze by Mass Spectrometry
(LC-MS) or NMR

Data Analysis
(Identify 13C-labeled metabolites,

quantify flux)

Click to download full resolution via product page

Caption: A generalized workflow for metabolic tracing studies using L-Ascorbic acid-13C.

Protocol: Analysis of Vitamin C Absorption in Human
Subjects
This protocol is a generalized methodology based on studies investigating Vitamin C

absorption.[15][16]

Subject Preparation: Healthy, non-smoking volunteers are recruited.[15] They are typically

asked to fast overnight and avoid vitamin supplements prior to the study.[15]

Dosing: A precisely weighed oral dose of L-[1-¹³C]ascorbic acid (e.g., 30 mg) dissolved in

water is administered to each subject.[15][16]
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Blood Collection: Blood samples are collected into tubes containing appropriate

anticoagulants at multiple time points (e.g., at baseline (t=0), then at frequent intervals for the

first hour, and hourly for several subsequent hours).[15][16]

Sample Processing: Plasma is immediately separated by centrifugation.

Derivatization: The ¹³C-ascorbate in the plasma is converted to a volatile derivative (e.g., a

trimethylsilyl ester) to facilitate analysis by Gas Chromatography-Mass Spectrometry (GC-

MS).[15][16]

GC-MS Analysis: The derivatized samples are injected into a GC-MS system to separate the

ascorbate derivative and measure the ¹³C-isotope enrichment.[15]

Data Analysis: The peak plasma enrichment time and other kinetic variables are calculated

to determine the rate and extent of absorption.[15][16]

Protocol: In Vitro Redox Cycling in Cell Suspensions
This protocol is adapted from studies investigating the redox status of cancer cells.[17]

Cell Culture: Murine lymphoma cells (or other relevant cell lines) are cultured to a sufficient

density.

Preparation: Cells are harvested, washed, and resuspended in a suitable buffer.

Substrate Addition: Hyperpolarized [1-¹³C]-Ascorbic acid or [1-¹³C]-Dehydroascorbic acid is

added to the cell suspension.

NMR Spectroscopy: The cell suspension is immediately placed in an NMR spectrometer.

Data Acquisition: ¹³C NMR spectra are acquired over time to monitor the conversion between

the oxidized ([1-¹³C]-Dehydroascorbic acid) and reduced ([1-¹³C]-Ascorbic acid) forms.

Analysis: The rates of extracellular oxidation of ascorbic acid and intracellular reduction of

dehydroascorbic acid are calculated from the spectral data, providing insight into the cellular

redox state.[17]
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Biological Pathways and Mechanisms
L-Ascorbic acid is a key player in cellular redox homeostasis. It acts as an electron donor and a

potent antioxidant, protecting cells from damage by reactive oxygen species (ROS).[1][18][19]

Redox Cycling of Vitamin C
The primary mechanism involves the two-electron oxidation of L-Ascorbic acid (AA) to

dehydroascorbic acid (DHA). This process is central to its role in neutralizing free radicals. DHA

can then be reduced back to AA intracellularly, a process that often involves glutathione (GSH)

and NADPH, thus recycling the antioxidant capacity.[20]

Redox Cycling of L-Ascorbic Acid
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Caption: The antioxidant role of L-Ascorbic acid via redox cycling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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